![molecular formula C25H30FN3O2 B5005992 2-{1-(2-ethoxybenzyl)-4-[(6-fluoro-2-quinolinyl)methyl]-2-piperazinyl}ethanol](/img/structure/B5005992.png)
2-{1-(2-ethoxybenzyl)-4-[(6-fluoro-2-quinolinyl)methyl]-2-piperazinyl}ethanol
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Overview
Description
2-{1-(2-ethoxybenzyl)-4-[(6-fluoro-2-quinolinyl)methyl]-2-piperazinyl}ethanol is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a member of the piperazine family and has been studied extensively for its pharmacological properties. In
Mechanism of Action
The mechanism of action of 2-{1-(2-ethoxybenzyl)-4-[(6-fluoro-2-quinolinyl)methyl]-2-piperazinyl}ethanol is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine. This compound has also been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. This compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to modulate the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine, which can lead to anxiolytic and antidepressant effects. Additionally, this compound has been shown to have anticonvulsant properties and has been studied for its potential use in the treatment of epilepsy.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-{1-(2-ethoxybenzyl)-4-[(6-fluoro-2-quinolinyl)methyl]-2-piperazinyl}ethanol in lab experiments is its high yield and purity. This compound is also relatively easy to synthesize, making it a cost-effective option for research. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research involving 2-{1-(2-ethoxybenzyl)-4-[(6-fluoro-2-quinolinyl)methyl]-2-piperazinyl}ethanol. One direction is to further explore its potential therapeutic applications, particularly in the treatment of cancer. Another direction is to investigate its mechanism of action in greater detail. Additionally, future research could focus on improving the solubility of this compound in water, which could make it a more versatile option for lab experiments. Finally, research could focus on developing new synthesis methods for this compound that are more efficient and cost-effective.
Synthesis Methods
The synthesis of 2-{1-(2-ethoxybenzyl)-4-[(6-fluoro-2-quinolinyl)methyl]-2-piperazinyl}ethanol involves a series of chemical reactions. The starting materials for this synthesis are 2-ethoxybenzaldehyde, 6-fluoro-2-quinolinecarboxaldehyde, and 2-piperazineethanol. These compounds are reacted together in the presence of a catalyst to form the final product. The yield of this synthesis method is high, and the purity of the final product can be easily verified using analytical techniques such as NMR spectroscopy.
Scientific Research Applications
2-{1-(2-ethoxybenzyl)-4-[(6-fluoro-2-quinolinyl)methyl]-2-piperazinyl}ethanol has been extensively studied for its potential therapeutic applications. This compound has shown promise as an anti-inflammatory agent, anxiolytic, and antidepressant. It has also been studied for its potential use in cancer treatment. Additionally, this compound has been shown to have anticonvulsant properties and has been studied for its potential use in the treatment of epilepsy.
properties
IUPAC Name |
2-[1-[(2-ethoxyphenyl)methyl]-4-[(6-fluoroquinolin-2-yl)methyl]piperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30FN3O2/c1-2-31-25-6-4-3-5-20(25)16-29-13-12-28(18-23(29)11-14-30)17-22-9-7-19-15-21(26)8-10-24(19)27-22/h3-10,15,23,30H,2,11-14,16-18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDIKGYXQBWMGSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1CN2CCN(CC2CCO)CC3=NC4=C(C=C3)C=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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